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For Researchers, Scientists, and Drug Development Professionals

Abstract
Pseudojervine is a naturally occurring steroidal alkaloid found in plants of the Veratrum genus.

As a glycoside of jervine, it shares structural similarities with other Veratrum alkaloids known for

their potent biological activities. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and known biological activities of

pseudojervine, with a focus on its antifungal and antiplatelet effects. The document details its

mechanism of action, presents available quantitative data, and outlines relevant experimental

protocols. Visual diagrams of key signaling pathways and experimental workflows are included

to facilitate a deeper understanding of this complex natural product.

Chemical Structure and Physicochemical Properties
Pseudojervine is characterized by a complex C-nor-D-homosteroidal skeleton, which is typical

of jervane-type alkaloids. It is the 3-O-β-D-glucoside of jervine. The chemical structure and key

identifiers of pseudojervine are presented below.

Chemical Structure:
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Image Source: PubChem CID 16398499

Table 1: Chemical Identifiers and Physicochemical Properties of Pseudojervine
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Property Value Reference(s)

IUPAC Name

(3S,3'R,3'aS,6'S,6aS,6bS,7'aR

,9R,11aS,11bR)-3',6',10,11b-

tetramethyl-3-

[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyspiro[1,2,3,4,6,6a,6b,7,8,

11a-

decahydrobenzo[a]fluorene-

9,2'-3a,4,5,6,7,7a-hexahydro-

3H-furo[3,2-b]pyridine]-11-one

[1]

Synonyms

Jervin-3-glucoside, O-beta-D-

Glucopyranosyljervine,

Pseudojervin

[1]

CAS Number 36069-05-3 [1]

Molecular Formula C₃₃H₄₉NO₈ [1]

Molecular Weight 587.75 g/mol [1]

Appearance White crystalline powder [2]

Melting Point 300-301 °C (decomposes) [3]

Solubility

Soluble in DMSO, chloroform,

benzene; slightly soluble in

methanol, ethanol; almost

insoluble in ether.[2][3][4]

Biological Activities and Mechanisms of Action
Pseudojervine, along with other Veratrum alkaloids, exhibits a range of biological activities.

The most well-documented of these are its antifungal and antiplatelet effects. Additionally, its

structural similarity to cyclopamine and jervine, known inhibitors of the Hedgehog signaling

pathway, suggests potential applications in cancer therapy.
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Antifungal Activity
Pseudojervine has demonstrated notable antifungal properties. Its mechanism of action is

believed to be analogous to that of jervine, which involves the inhibition of fungal cell wall

biosynthesis.[5][6]

Mechanism of Action: Inhibition of β-1,6-Glucan Biosynthesis

The fungal cell wall is a crucial structure for maintaining cell integrity and is a prime target for

antifungal drugs. Pseudojervine is thought to disrupt the synthesis of β-1,6-glucan, a key

component of the cell wall in many pathogenic fungi.[5] This inhibition is mediated through the

targeting of the enzymes Kre6 and Skn1, which are integral to the β-1,6-glucan biosynthesis

pathway.[5][6] Disruption of this pathway leads to a weakened cell wall, rendering the fungus

susceptible to osmotic stress and ultimately leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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